2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-anilino-5-thiophen-2-yl-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H12N4OS/c22-16-14-12(13-7-4-10-23-13)8-9-18-15(14)20-17(21-16)19-11-5-2-1-3-6-11/h1-10H,(H2,18,19,20,21,22)
• InChI Key: YQHOGNMQLWKJIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC3=NC=CC(=C3C(=O)N2)C4=CC=CS4
• Molecular Formula: C17H12N4OS
• Molecular Weight: 320.4 g/mol

Description

2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been proposed that the compound inhibits the activity of various enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 7 (CDK7), which are involved in cell cycle regulation. It has also been shown to inhibit the activity of phosphoinositide 3-kinase (PI3K) and protein kinase B (AKT), which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell growth and induce apoptosis in cancer cells. It has also been shown to inhibit the growth of fungal and viral strains. In addition, the compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential applications in the field of medicinal chemistry. The compound has shown promising results in inhibiting cell growth and inducing apoptosis in cancer cells, as well as inhibiting the growth of fungal and viral strains. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of the compound.

Future Directions

There are several future directions for the study of 2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate the mechanism of action of the compound. Understanding the molecular targets of the compound can lead to the development of more effective drugs. Another direction is to study the potential applications of the compound in other fields, such as agriculture and environmental science. The compound has shown potential as an antifungal and antiviral agent, which could be useful in controlling plant diseases and preventing environmental contamination. Finally, further studies are needed to determine the safety and efficacy of the compound in animal models and clinical trials.

Scientific Research Applications

2-anilino-5-(2-thienyl)pyrido[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have anticancer, antifungal, and antiviral properties. The compound has been tested against various cancer cell lines, including breast cancer, lung cancer, and leukemia, and has shown promising results in inhibiting cell growth and inducing apoptosis. It has also been tested against various fungal and viral strains, including Candida albicans and hepatitis C virus, and has shown antifungal and antiviral activity, respectively.